1. Home
  2. Product
  3. 17-Acetyl-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
17-Acetyl-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one 17-Acetyl-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
Brand Name: Vulcanchem
CAS No.: 7093-55-2
VCID: VC21193083
InChI: InChI=1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,16-19H,5-12H2,1-3H3
SMILES: CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(=O)C4)C)C
Molecular Formula: C25H38O4
Molecular Weight: 314.5 g/mol

17-Acetyl-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one

CAS No.: 7093-55-2

Cat. No.: VC21193083

Molecular Formula: C25H38O4

Molecular Weight: 314.5 g/mol

* For research use only. Not for human or veterinary use.

17-Acetyl-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one - 7093-55-2

Specification

CAS No. 7093-55-2
Molecular Formula C25H38O4
Molecular Weight 314.5 g/mol
IUPAC Name 17-acetyl-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,16-19H,5-12H2,1-3H3
Standard InChI Key HXAKLOQIIUGBBR-LLINQDLYSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2C4(OCCO4)C)CC=C5[C@@]3(CCC6(C5)OCCO6)C
SMILES CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(=O)C4)C)C
Canonical SMILES CC12CCC3C(C1CCC2C4(OCCO4)C)CC=C5C3(CCC6(C5)OCCO6)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19